Cas no 159087-40-8 (2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 159087-40-8
• MF: C₁₂H₂₁BO₂
• MW: 208.104943990707
• CID: 1068009
• PubChem ID: 10987478
• Update Time: 2025-04-20

2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(hex-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-hex-1-ynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• F12160
• Hex-1-yn-1-ylboronic acid pinacol ester
• AKOS025392240
• 1,3,2-Dioxaborolane, 2-(1-hexyn-1-yl)-4,4,5,5-tetramethyl-
• SCHEMBL14800542
• DTXSID30450892
• AS-1006
• 159087-40-8

• MDL： MFCD25948958
• Inchi： 1S/C12H21BO2/c1-6-7-8-9-10-13-14-11(2,3)12(4,5)15-13/h6-8H2,1-5H3
• InChI Key： RYRRXQHUSGAWQX-UHFFFAOYSA-N
• SMILES： O1B(C#CCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 207.16713
• Monoisotopic Mass: 208.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46